Cas no 1448062-84-7 (N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 1448062-84-7
• MF: C₁₆H₁₉N₃O₄S
• MW: 349.404762506485
• CID: 5941313
• PubChem ID: 71808633
• Update Time: 2025-06-14

N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-[(5-cyclopropyl-1-methylpyrazol-3-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• F6440-4118
• VU0549209-1
• N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• AKOS024563461
• 1448062-84-7

• Inchi： 1S/C16H19N3O4S/c1-19-14(11-2-3-11)8-12(18-19)10-17-24(20,21)13-4-5-15-16(9-13)23-7-6-22-15/h4-5,8-9,11,17H,2-3,6-7,10H2,1H3
• InChI Key： LOKWGMVVHVZLIA-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCC3C=C(C4CC4)N(C)N=3)(=O)=O)C=C2OCC1

Computed Properties

• Exact Mass: 349.10962727g/mol
• Monoisotopic Mass: 349.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.8Ų

Additional information on N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Comprehensive Analysis of N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS 1448062-84-7)

The compound N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS 1448062-84-7) is a sulfonamide derivative with a unique molecular structure that combines a cyclopropyl-substituted pyrazole ring and a benzodioxine moiety. This structural complexity makes it a subject of interest in pharmaceutical and chemical research. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways. The presence of the sulfonamide group is notable, as this functional group is often associated with bioactivity in medicinal chemistry.

In recent years, the demand for novel sulfonamide-based compounds has surged due to their versatility in therapeutic applications. The benzodioxine ring system, found in this compound, is known for its stability and ability to modulate pharmacokinetic properties. This has led to increased searches for "benzodioxine sulfonamide derivatives" and "pyrazole-based drug candidates" in scientific databases. The cyclopropyl group further enhances the compound's lipophilicity, which is a critical factor in drug design for improving membrane permeability and bioavailability.

One of the most frequently asked questions about CAS 1448062-84-7 is its synthetic route and scalability. The compound can be synthesized through multi-step organic reactions, including sulfonylation and cyclization, which are well-documented in peer-reviewed journals. Another common query revolves around its "biological activity" and "mechanism of action." Preliminary studies suggest that this compound may interact with specific protein targets, though further validation is required. Its potential as a "lead compound" in drug development is under investigation, particularly in areas like kinase inhibition and GPCR modulation.

The rise of AI-driven drug discovery has also brought attention to compounds like N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide. Computational models are being used to predict its binding affinities and optimize its structure for enhanced efficacy. Searches for "computational chemistry in sulfonamide research" have spiked, reflecting the growing intersection of technology and traditional medicinal chemistry. Additionally, the compound's "ADMET properties" (absorption, distribution, metabolism, excretion, and toxicity) are a hot topic, as these parameters are crucial for advancing it to preclinical stages.

From a regulatory perspective, CAS 1448062-84-7 is not classified as a hazardous material, making it accessible for research purposes. However, researchers are advised to follow standard laboratory safety protocols when handling it. The compound's "stability under various conditions" is another area of interest, as it impacts storage and formulation strategies. Recent publications have highlighted its potential in "combination therapies," particularly when paired with other small molecules to address complex diseases.

In conclusion, N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide represents a promising avenue for scientific exploration. Its unique structure, combined with the growing body of research on sulfonamide and benzodioxine chemistry, positions it as a valuable candidate for future therapeutic development. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in both academic and industrial research.